molecular formula C22H28BrNOS B1239851 Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)- CAS No. 50655-06-6

Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)-

Cat. No.: B1239851
CAS No.: 50655-06-6
M. Wt: 434.4 g/mol
InChI Key: NYLPTFKVMINGNL-GEEYTBSJSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)-, also known as Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)-, is a useful research compound. Its molecular formula is C22H28BrNOS and its molecular weight is 434.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenemethanaminium, N,N-diethyl-N-(2-((1-oxo-3-phenyl-2-propenyl)thio)ethyl)-, bromide, (E)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

50655-06-6

Molecular Formula

C22H28BrNOS

Molecular Weight

434.4 g/mol

IUPAC Name

benzyl-diethyl-[2-[(E)-3-phenylprop-2-enoyl]sulfanylethyl]azanium;bromide

InChI

InChI=1S/C22H28NOS.BrH/c1-3-23(4-2,19-21-13-9-6-10-14-21)17-18-25-22(24)16-15-20-11-7-5-8-12-20;/h5-16H,3-4,17-19H2,1-2H3;1H/q+1;/p-1/b16-15+;

InChI Key

NYLPTFKVMINGNL-GEEYTBSJSA-M

Isomeric SMILES

CC[N+](CC)(CCSC(=O)/C=C/C1=CC=CC=C1)CC2=CC=CC=C2.[Br-]

SMILES

CC[N+](CC)(CCSC(=O)C=CC1=CC=CC=C1)CC2=CC=CC=C2.[Br-]

Canonical SMILES

CC[N+](CC)(CCSC(=O)C=CC1=CC=CC=C1)CC2=CC=CC=C2.[Br-]

Synonyms

2-(diethylbenzylaminoethyl)thiol trans-cinnamate bromide

Origin of Product

United States

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